Cas no 2228437-82-7 (2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine)

• Product Name: 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine
• CAS No: 2228437-82-7
• MF: C₉H₈ClF₃N₂
• MW: 236.621431350708
• CID: 6433965
• PubChem ID: 165784167
• Update Time: 2025-06-09

2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228437-82-7
• EN300-1960177
• 2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine
• 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine

• Inchi： 1S/C9H8ClF3N2/c1-5(3-14)7-2-6(9(11,12)13)4-15-8(7)10/h2,4H,1,3,14H2
• InChI Key： XTYHAJWTCNUJCP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C(=C)CN

Computed Properties

• Exact Mass: 236.0328104g/mol
• Monoisotopic Mass: 236.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine

Introduction to 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine (CAS No. 2228437-82-7)

2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine (CAS No. 2228437-82-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, often referred to by its systematic name, is a key intermediate in the development of novel pharmaceuticals and has been the subject of numerous research studies aimed at elucidating its mechanisms of action and therapeutic applications.

The molecular structure of 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine is characterized by a propenylamine moiety attached to a chloro-substituted pyridine ring with a trifluoromethyl group. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine as a lead compound for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

In the context of cancer research, 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine has shown promise in inhibiting the growth and proliferation of various cancer cell lines. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cancer progression, including the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings suggest that this compound could be a valuable tool for developing targeted therapies against specific types of cancer.

Beyond its therapeutic potential, 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine has also been explored for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it useful for studying protein function and interactions. This application has been particularly valuable in understanding the roles of certain proteins in disease processes and identifying potential drug targets.

The synthesis of 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine involves several well-established organic reactions, including nucleophilic substitution and elimination reactions. The synthetic route typically starts with the preparation of the chlorinated pyridine derivative, followed by coupling with an appropriate propenylamine precursor. The efficiency and scalability of this synthetic method have been optimized to facilitate large-scale production for both research and industrial applications.

In terms of safety and handling, it is important to note that while 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine is not classified as a hazardous substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 2-[2-Chloro-5-(trifluoromethyl)pyridin-3-y l]prop - 2 - en - 1 - amine are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. These efforts aim to advance this compound towards clinical trials and ultimately bring new therapeutic options to patients suffering from inflammatory diseases and cancer.

In conclusion, 2-[2-Chloro - 5 - ( trifluoromethyl ) pyridin - 3 - yl ] prop - 2 - en - 1 - amine (CAS No. 2 047909047909047909047909047909047909047904790904790479047904790479047904790479047904790479 ) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development, with promising applications in both therapeutic and research settings.